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Compound of Interest

Compound Name: Travoprost-d4

Cat. No.: B1162420 Get Quote

Part 1: Executive Safety Directive
Travoprost-d4 is a deuterated analog of Travoprost, a synthetic prostaglandin F2α analog.

While primarily used as an internal standard for LC-MS/MS quantification, it retains the potent

biological activity of its parent compound.

The Core Risk: Prostaglandins are potent bioactive lipids. Even in the microgram quantities

typical of internal standards, Travoprost-d4 presents a Reproductive Toxicity (Category 1B)

hazard. It is transdermal (absorbs through skin) and can induce smooth muscle contraction.

Operational Mandate:

Zero-Sewer Policy: Under no circumstances shall Travoprost-d4 or its solutions be

discharged into sink drains or municipal water systems.

Solvent-Aware Disposal: This compound is frequently supplied in Methyl Acetate or Ethanol.

Disposal protocols must address both the flammability of the solvent and the bioactivity of

the solute.

Chain of Custody: Treat all waste containing this analyte as Non-Creditable Hazardous

Waste Pharmaceutical (under EPA 40 CFR Part 266 Subpart P logic).

Part 2: Hazard Profile & Technical Justification

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1162420?utm_src=pdf-interest
https://www.benchchem.com/product/b1162420?utm_src=pdf-body
https://www.benchchem.com/product/b1162420?utm_src=pdf-body
https://www.benchchem.com/product/b1162420?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To ensure compliance and safety, operators must understand the causality behind these

protocols. We do not segregate this waste arbitrarily; we do so because of its specific

toxicological profile.

Table 1: Physicochemical and Hazard Data
Parameter Specification Operational Implication

Compound Travoprost-d4
Deuterated standards mimic

parent toxicity 1:1.

GHS Classification
Repr. 1B (H360), Eye Irrit. 2

(H319)

CRITICAL: May damage

fertility or the unborn child.[1]

Typical Solvent Methyl Acetate
Flash Point: -10°C (Highly

Flammable).

Bioactivity Prostaglandin F Agonist

Potent smooth muscle

constrictor; absorbable via

skin.

RCRA Status
Characteristic Waste

(Ignitable) + Toxic

Must be incinerated; do not

landfill.

The "Why" Behind the Protocol
Lipophilicity: Travoprost is an isopropyl ester prodrug designed to penetrate the cornea. This

same property allows it to penetrate nitrile gloves if contact is prolonged. Double gloving is

required.

Environmental Persistence: Prostaglandins can disrupt endocrine systems in aquatic life.

This necessitates the "Zero-Sewer" policy.

Part 3: Step-by-Step Disposal Workflow
This protocol applies to expired standards, autosampler vials, and contaminated PPE.

Phase 1: Waste Segregation & Containment
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Do not mix Travoprost-d4 waste with general "Non-Halogenated Organic" waste streams

unless that stream is already designated for high-potency incineration.

Liquids (Stock Solutions/Leftover Aliquots):

Transfer liquid waste into a dedicated High-Potency/Cytotoxic Waste Container (typically a

small, wide-mouth jar compatible with solvents).

Note: If the total volume is <5 mL (common for internal standards), the entire vial should

be capped and placed into the solid waste stream (see below) to minimize exposure risk

during transfer.

Solids (Vials, Pipette Tips, Gloves):

Place all contaminated consumables into a hermetically sealed secondary container (e.g.,

a clear biohazard bag or a screw-top jar).

Sharp Objects: Autosampler vials must go into a rigid Sharps container labeled "Chemical

Contaminated Sharps."

Phase 2: Deactivation (Spill Response Only)
Routine disposal does not require chemical deactivation. However, in the event of a spill:

Isolate: Evacuate the immediate area.

Absorb: Use a solvent-absorbent pad (e.g., polypropylene).

Clean: Wipe the surface with 10% Bleach (Sodium Hypochlorite) followed by water.

Mechanism:[1][2][3][4] The ester linkage in Travoprost is susceptible to hydrolysis under

basic conditions (bleach), and the alkene groups are susceptible to oxidation, effectively

reducing bioactivity [1].

Phase 3: Labeling & Storage
Labeling: The waste container must be labeled:
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DANGER: FLAMMABLE. CONTAINS PROSTAGLANDIN ANALOG (REPRODUCTIVE

TOXIN). FOR INCINERATION ONLY.

Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray

until pickup.

Part 4: Decision Logic & Workflow Visualization
The following diagram illustrates the decision matrix for handling Travoprost-d4 waste

streams.
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Travoprost-d4 Waste Generated

Determine Waste State

Liquid (Stock/Solvent)

Solution

Solid (Vials/Tips/PPE)

Consumables

Spill / Release

Accident

Volume > 5mL?

Is it Glass/Sharp?

Absorb (Polypropylene)
+ 10% Bleach Wipe

Bulking: Pour into
High-Potency Solvent Waste

Yes

Cap Vial & Treat as Solid

No (Trace)

LABEL: 'Flammable + Repro Toxin'

Double-Bagged
High-Potency Solid Waste

Chem-Contaminated
Sharps Container

Yes (Vials)No (Gloves)

FINAL DISPOSAL:
High-Temp Incineration
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Figure 1: Decision matrix for the segregation and disposal of Travoprost-d4, ensuring

separation from general waste streams and routing toward incineration.

Part 5: Regulatory Compliance (US Context)
EPA 40 CFR Part 266 Subpart P: While research labs may technically operate under

different generator statuses, adopting Subpart P standards is the industry best practice for

bioactive compounds. This rule explicitly prohibits sewering hazardous waste

pharmaceuticals [2].[5]

OSHA Hazard Communication (29 CFR 1910.1200): Personnel must be briefed on the

reproductive hazards. The SDS must be accessible.[2]

DOT Shipping (if returning to vendor): Because of the Methyl Acetate solvent, waste

shipments often fall under UN1231 (Methyl Acetate) or UN1993 (Flammable Liquid, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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